Cas no 61537-73-3 (4-Cyclododecen-1-ol)
4-Cyclododecen-1-ol structure
Product Name:4-Cyclododecen-1-ol
CAS No:61537-73-3
MF:C12H22O
MW:182.302484035492
CID:475848
PubChem ID:71394857
Update Time:2025-04-19
4-Cyclododecen-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyclododecen-1-ol
- cyclododec-4-en-1-ol
- 61537-73-3
- DTXSID40816526
-
- Inchi： 1S/C12H22O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h4,6,12-13H,1-3,5,7-11H2
- InChI Key： LPVZEAPQEVQVGM-UHFFFAOYSA-N
- SMILES： OC1CCC=CCCCCCCC1
Computed Properties
- Exact Mass: 182.16716
- Monoisotopic Mass: 182.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
4-Cyclododecen-1-ol Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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